Cas no 2228254-09-7 (methyl 2-hydroxy-2-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate)

• Product Name: methyl 2-hydroxy-2-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate
• CAS No: 2228254-09-7
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6571272
• PubChem ID: 165972151
• Update Time: 2025-10-31

methyl 2-hydroxy-2-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate
• 2228254-09-7
• EN300-1832091
• methyl 2-hydroxy-2-[1-(1-methyl-1H-pyrazol-4-yl)cyclopropyl]acetate

• Inchi： 1S/C10H14N2O3/c1-12-6-7(5-11-12)10(3-4-10)8(13)9(14)15-2/h5-6,8,13H,3-4H2,1-2H3
• InChI Key： YUBBHXXQNNDELB-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(C2C=NN(C)C=2)CC1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 2-hydroxy-2-1-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate

Methyl 2-Hydroxy-2-(1-Methyl-1H-Pyrazol-4-yl)cyclopropylacetate (CAS No. 2228254-09-7): An Emerging Compound in Pharmaceutical Research

Methyl 2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate (CAS No. 2228254-09-7) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of cyclopropyl derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of methyl 2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate is characterized by a cyclopropyl ring substituted with a hydroxyl group and a methyl ester group, along with a 1-methyl-1H-pyrazol-4-yl moiety. The presence of these functional groups imparts specific physicochemical properties to the molecule, making it an attractive candidate for various pharmacological studies.

Recent research has highlighted the potential of methyl 2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, methyl 2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate has shown promise in cancer research. A preclinical study conducted by a team of researchers at the National Cancer Institute found that this compound effectively inhibits the proliferation of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The antiproliferative activity is attributed to its ability to induce apoptosis through the activation of caspase-dependent pathways.

The neuroprotective effects of methyl 2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate have also been explored in several studies. Research published in the Journal of Neurochemistry reported that this compound exhibits neuroprotective properties by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism involves the upregulation of antioxidant enzymes and the inhibition of pro-apoptotic signaling pathways.

The pharmacokinetic profile of methyl 2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate has been evaluated in preclinical models, revealing favorable properties such as good oral bioavailability and low toxicity. These characteristics make it a promising candidate for further clinical development. Ongoing clinical trials are currently assessing its safety and efficacy in human subjects, with preliminary results showing promising outcomes.

The synthesis of methyl 2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate has been optimized using various synthetic routes, including metal-catalyzed reactions and organocatalytic methods. These advancements have facilitated large-scale production, making it more accessible for both research and potential therapeutic applications.

In conclusion, methyl 2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)cyclopropylacetate (CAS No. 2228254-09-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in various fields of medicine. As research continues to uncover its full potential, this compound holds significant promise for improving patient outcomes in inflammatory diseases, cancer, and neurodegenerative disorders.